Cas no 686723-58-0 (2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 686723-58-0
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• MDL: MFCD31592247
• CID: 5234981
• PubChem ID: 69898326
• Update Time: 2025-06-25

2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2,3-dihydro-1H-inden-2-yl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

• MDL： MFCD31592247
• Inchi： 1S/C26H23NO4/c28-25(29)15-27(19-13-17-7-1-2-8-18(17)14-19)26(30)31-16-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h1-12,19,24H,13-16H2,(H,28,29)
• InChI Key： CPVLIZVVIVNGMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1CC2=C(C1)C=CC=C2)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

Introduction to 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic Acid (CAS No. 686723-58-0)

2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid, identified by its CAS number 686723-58-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule is characterized by its intricate framework, which includes fused rings and functional groups that contribute to its unique chemical properties.

The molecular structure of 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid consists of a dihydroindenyl moiety linked to an aminoacetic acid derivative. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its complexity and reactivity. This particular arrangement of atoms and functional groups makes the compound a valuable scaffold for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid molecule has been explored for its potential in this regard. Its unique structural features suggest that it may interact with biological targets in ways that could lead to the development of new drugs. Specifically, the dihydroindenyl ring is known to be present in several bioactive natural products, while the Fmoc group is commonly used in peptide synthesis and drug development.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of the dihydroindenyl and fluorenylmethoxycarbonyl groups provides a versatile platform for medicinal chemists to explore. By modifying these functional groups or incorporating additional moieties, researchers can generate a library of derivatives with tailored properties. This approach has been successfully employed in the discovery of new therapeutic agents.

The synthesis of 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid presents both challenges and opportunities. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the fused ring systems found in this compound.

Recent studies have highlighted the importance of understanding the stereochemistry of bioactive molecules. The stereochemical configuration of the dihydroindenyl ring in 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid plays a crucial role in determining its biological activity. Researchers have investigated how different stereoisomers might interact with biological targets and influence their efficacy. This has led to the development of more refined synthetic strategies that allow for the selective preparation of specific stereoisomers.

The use of computational methods has also been instrumental in studying this compound. Molecular modeling techniques can provide insights into how 2-(2,3-dihydro-1H-inden-2-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid interacts with biological targets at the molecular level. These studies can help guide the design of experiments and optimize synthetic routes. Additionally, computational methods can predict potential side effects and toxicities, which is crucial for ensuring the safety and efficacy of new drug candidates.

In conclusion, 2-(2,3-dihydro-1H-inden-2-yli{)}((9H-fluorenylmethoxycarbonyl})aminoacetic acid (CAS No. 68672358{)}0 represents an exciting area of research with significant potential for therapeutic applications. Its complex structure and unique functional groups make it a valuable scaffold for drug discovery efforts. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.